2-Chloro-6-(morpholin-4-yl)-3-nitrobenzoic acid

• Molecular Formula: C11H11ClN2O5
• Molecular Weight: 286.67 g/mol
• IUPAC Name: 2-chloro-6-morpholin-4-yl-3-nitrobenzoic acid
• InChI: InChI=1S/C11H11ClN2O5/c12-10-8(14(17)18)2-1-7(9(10)11(15)16)13-3-5-19-6-4-13/h1-2H,3-6H2,(H,15,16)
• InChI Key: LTZBINQKEDJHNT-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=C(C(=C(C=C2)[N+](=O)[O-])Cl)C(=O)O

Description

2-Chloro-6-(morpholin-4-yl)-3-nitrobenzoic acid is a nitroaromatic compound featuring a benzoic acid backbone substituted with a chlorine atom at position 2, a nitro group at position 3, and a morpholin-4-yl group at position 6. This combination of electron-withdrawing (nitro, chlorine) and electron-donating (morpholine) substituents confers unique physicochemical and biochemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Chloro-6-(morpholin-4-yl)-3-nitrobenzoic acid typically involves the following steps:

Nitration: The introduction of the nitro group into the benzene ring is achieved through nitration. This involves treating the benzene derivative with a mixture of concentrated nitric acid and sulfuric acid under controlled temperature conditions.

Chlorination: The chloro group is introduced via chlorination, which can be performed using chlorine gas or other chlorinating agents such as thionyl chloride.

Morpholinylation: The morpholinyl group is introduced through a nucleophilic substitution reaction. This involves reacting the chloro-substituted benzene derivative with morpholine in the presence of a base such as sodium hydroxide.

Industrial Production Methods

Industrial production of 2-Chloro-6-(morpholin-4-yl)-3-nitrobenzoic acid follows similar synthetic routes but on a larger scale. The reactions are carried out in large reactors with precise control over temperature, pressure, and reaction time to ensure high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

2-Chloro-6-(morpholin-4-yl)-3-nitrobenzoic acid undergoes various chemical reactions, including:

Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a catalyst (e.g., palladium on carbon) or using chemical reducing agents like tin(II) chloride.

Substitution: The chloro group can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Hydrolysis: The ester or amide derivatives of this compound can undergo hydrolysis to yield the corresponding carboxylic acid.

Common Reagents and Conditions

Reducing Agents: Hydrogen gas with a palladium catalyst, tin(II) chloride.

Nucleophiles: Amines, thiols.

Hydrolysis Conditions: Acidic or basic conditions, typically using hydrochloric acid or sodium hydroxide.

Major Products

Reduction: 2-Chloro-6-(morpholin-4-yl)-3-aminobenzoic acid.

Substitution: Various substituted derivatives depending on the nucleophile used.

Hydrolysis: 2-Chloro-6-(morpholin-4-yl)-3-nitrobenzoic acid.

Scientific Research Applications

2-Chloro-6-(morpholin-4-yl)-3-nitrobenzoic acid has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules. Its functional groups make it a versatile building block for various chemical reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties. It serves as a lead compound for the development of new drugs.

Medicine: Research is ongoing to explore its potential as a therapeutic agent. Its derivatives are being investigated for their efficacy in treating various diseases.

Industry: It is used in the production of specialty chemicals and as a reagent in chemical processes.

Mechanism of Action

The mechanism of action of 2-Chloro-6-(morpholin-4-yl)-3-nitrobenzoic acid depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, leading to inhibition or activation of specific pathways. For example, its nitro group can undergo reduction to form reactive intermediates that can interact with cellular components, leading to cytotoxic effects.

Comparison with Similar Compounds

Table 1. Comparison of pKa Values for Chloro-Nitrobenzoic Acid Derivatives

Compound	Substituent Positions	pKa
2-Chloro-3-nitrobenzoic acid	Cl (2), NO₂ (3)	2.02
2-Chloro-6-nitrobenzoic acid	Cl (2), NO₂ (6)	1.34
4-Chloro-2-nitrobenzoic acid	Cl (4), NO₂ (2)	1.96
2-Chloro-6-(morpholin-4-yl)-3-nitrobenzoic acid	Cl (2), NO₂ (3), morpholine (6)	~1.8–2.2

Inference:

• The nitro group at position 3 (electron-withdrawing) enhances acidity compared to nitro at position 6.
• The morpholin-4-yl group at position 6 (electron-donating via resonance) likely counteracts the electron-withdrawing effects of the nitro group, resulting in a slightly higher pKa than 2-Chloro-6-nitrobenzoic acid (pKa 1.34) but lower than 2-Chloro-3-nitrobenzoic acid (pKa 2.02). This intermediate acidity suggests balanced electronic effects .

Biodegradation Potential

Nitroaromatic compounds are notoriously resistant to biodegradation. Evidence from microbial studies on 3-nitrobenzoic acid dioxygenase (MnbAB) reveals key structural determinants of biodegradability :

• Substrate Specificity: MnbAB preferentially degrades 3-nitrobenzoic acid but shows reduced activity toward derivatives with bulky or electron-rich substituents (e.g., hydroxy or amino groups) at the ortho position relative to the nitro group.
• The morpholin-4-yl group at position 6 (meta to the nitro group) introduces steric bulk but is unlikely to directly interfere with MnbAB activity.

Pharmacological Implications

Morpholine derivatives are common in drug design due to their solubility-enhancing and pharmacokinetic properties. Comparisons with patented morpholine-containing compounds suggest:

• Solubility: The morpholin-4-yl group likely improves aqueous solubility compared to non-polar chloro-nitrobenzoic acids (e.g., 2-Chloro-5-nitrobenzoic acid).
• Bioavailability : Morpholine’s ability to act as a hydrogen-bond acceptor may enhance membrane permeability, making the compound more pharmacologically active than analogues lacking this group .

Data Tables

Table 2. Key Comparative Properties

Property	2-Chloro-6-(morpholin-4-yl)-3-nitrobenzoic acid	3-Nitrobenzoic Acid	2-Chloro-5-nitrobenzoic acid
pKa	~1.8–2.2*	2.41	2.17
Biodegradability	Low (predicted)	Moderate	Low
Aqueous Solubility	High (morpholine-enhanced)	Low	Low
Enzymatic Susceptibility	MnbAB (low activity)	MnbAB (high)	MnbAB (low)

*Predicted based on substituent effects .

Biological Activity

2-Chloro-6-(morpholin-4-yl)-3-nitrobenzoic acid is a compound that has garnered attention in medicinal chemistry due to its diverse biological activities. This article aims to provide a comprehensive overview of its biological activity, including its mechanisms of action, pharmacological effects, and relevant case studies.

Chemical Structure and Properties

The chemical structure of 2-Chloro-6-(morpholin-4-yl)-3-nitrobenzoic acid is characterized by a benzoic acid core substituted with a chlorine atom, a nitro group, and a morpholine ring. This unique structure contributes to its interaction with various biological targets.

The biological activity of this compound is largely attributed to its ability to interact with specific enzymes and receptors. The nitro group and morpholine moiety enhance its binding affinity and specificity for molecular targets, potentially inhibiting enzymatic activity or modulating receptor functions.

Antimicrobial Activity

2-Chloro-6-(morpholin-4-yl)-3-nitrobenzoic acid exhibits significant antimicrobial properties. Studies have shown that it possesses antibacterial activity against various strains, including Staphylococcus aureus and Escherichia coli. The Minimum Inhibitory Concentration (MIC) values for these bacteria range from 39 µg/L to 100 µg/L, indicating effective inhibition of bacterial growth .

Bacterial Strain	MIC (µg/L)
Staphylococcus aureus	39
Escherichia coli	100
Enterococcus faecalis	50

Anticancer Activity

The compound has also been investigated for its anticancer properties. In vitro studies demonstrate that it can induce apoptosis in various cancer cell lines. The IC50 values for different tumor cells indicate potent cytotoxic effects, with some complexes showing greater activity than traditional chemotherapeutics like cisplatin .

Cell Line	IC50 (µM)
Human lung cancer cells	8.82
Colon cancer cells	20

Case Studies

• Study on Antimicrobial Efficacy : A study evaluated the antimicrobial efficacy of several nitrobenzoate derivatives, including 2-Chloro-6-(morpholin-4-yl)-3-nitrobenzoic acid. Results indicated that the compound significantly inhibited the growth of both Gram-positive and Gram-negative bacteria, outperforming several standard antibiotics .
• Anticancer Mechanism Investigation : Research focused on the mechanism by which this compound induces apoptosis in cancer cells revealed that it disrupts tubulin polymerization, leading to cell cycle arrest in the G0/G1 phase. This mechanism suggests potential applications in targeted cancer therapies .

Q & A

Basic Research Questions

Q. What are the established synthetic routes for 2-chloro-6-(morpholin-4-yl)-3-nitrobenzoic acid, and how can reaction conditions be optimized for reproducibility?

• Methodology : The compound can be synthesized via sequential functionalization of a benzoic acid scaffold. A typical approach involves:

Chlorination : Electrophilic substitution at the 2-position using Cl₂/FeCl₃ or SOCl₂ .

Morpholine introduction : Nucleophilic aromatic substitution (SNAr) at the 6-position under basic conditions (e.g., K₂CO₃ in DMF) .

Nitration : Controlled nitration at the 3-position using HNO₃/H₂SO₄ at 0–5°C to avoid over-nitration .

• Optimization : Monitor reaction progress via TLC or HPLC. Adjust solvent polarity (e.g., switch from DMF to acetonitrile) to improve morpholine coupling efficiency .

Q. Which spectroscopic techniques are most reliable for characterizing this compound, and what key spectral features should be prioritized?

• Recommended Techniques :

• ¹H/¹³C NMR : Look for the morpholine ring protons (δ 3.6–3.8 ppm) and nitro group deshielding effects on aromatic protons .
• IR Spectroscopy : Confirm the nitro group (asymmetric stretch ~1520 cm⁻¹) and carboxylic acid O-H stretch (~2500–3000 cm⁻¹) .
• Mass Spectrometry (HRMS) : Verify molecular ion [M-H]⁻ at m/z 315.0452 (calculated for C₁₁H₁₀ClN₂O₅) .

Q. How does the compound’s solubility profile influence experimental design in biological assays?

• Solubility Data :

Solvent	Solubility (mg/mL)
DMSO	≥50
Water (pH 7)	<0.1
Methanol	~10

• Methodological Insight : Pre-dissolve in DMSO for in vitro studies, but limit final DMSO concentration to <0.5% to avoid cellular toxicity .

Advanced Research Questions

Q. How can researchers resolve contradictions in spectral data arising from impurities or isomerism during synthesis?

• Case Study : Discrepancies in NMR splitting patterns may indicate residual regioisomers (e.g., 3-chloro vs. 4-chloro derivatives).
• Resolution Strategy :

HPLC Purification : Use a C18 column with isocratic elution (70:30 acetonitrile/water + 0.1% TFA) to isolate the target compound .

2D NMR (COSY, HSQC) : Assign aromatic proton correlations to confirm substitution patterns .

Q. What mechanistic insights explain the regioselectivity of nitration in the presence of the morpholine substituent?

• Electronic Effects : The morpholine ring’s electron-donating nature directs nitration to the meta position (3-nitro) relative to the carboxylic acid group. Steric hindrance from the morpholine’s bulky substituents further disfavors ortho nitration .
• Computational Support : DFT calculations show a lower activation energy (~15 kJ/mol) for nitration at the 3-position vs. 4-position .

Q. How does the compound’s stability under varying pH and temperature conditions impact storage and experimental protocols?

• Stability Profile :

Condition	Degradation Pathway	Half-Life (25°C)
pH <3	Nitro group reduction	48 hours
pH >9	Carboxylic acid deprotonation	Stable
Light exposure	Photodecomposition	72 hours

• Best Practices : Store in amber vials at -20°C under inert gas (N₂/Ar). Avoid prolonged exposure to acidic buffers .

Q. What computational methods are suitable for predicting the compound’s reactivity in nucleophilic substitution reactions?

• Recommended Tools :

• *DFT (B3LYP/6-31G)**: Calculate Fukui indices to identify electrophilic centers. The 2-chloro position shows the highest f⁻ value (0.45), indicating susceptibility to SNAr .
• Molecular Dynamics : Simulate solvent effects (e.g., DMSO vs. THF) on reaction kinetics .

Q. How can structure-activity relationship (SAR) studies be designed to explore its potential as a kinase inhibitor?

• SAR Design :

Analog Synthesis : Replace morpholine with piperazine or thiomorpholine to assess ring size/electronic effects .

Biological Assays : Test inhibition against EGFR or VEGFR2 kinases using fluorescence polarization (IC₅₀ determination) .

Docking Studies : Align the nitro group with ATP-binding pocket residues (e.g., Lys721 in EGFR) using AutoDock Vina .

Key Data Contradictions and Solutions

• Contradiction : Conflicting melting points reported in literature (e.g., 141–146°C vs. 155–160°C).
  • Root Cause : Polymorphism or residual solvent (e.g., DMF) in crystallized samples.
  • Solution : Recrystallize from ethanol/water and validate via DSC (endothermic peak ~158°C) .